4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine

• CAS No.: 1192814-11-1
• Molecular Formula: C12H9N3OS
• Molecular Weight: 243.29 g/mol
• IUPAC Name: 4-isothiocyanato-6-(3-methoxyphenyl)pyrimidine
• InChI: InChI=1S/C12H9N3OS/c1-16-10-4-2-3-9(5-10)11-6-12(15-8-17)14-7-13-11/h2-7H,1H3
• InChI Key: YYHYJXGSBDBGSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NC=N2)N=C=S

Description

4-Isothiocyanato-6-(3-methoxyphenyl)pyrimidine is a useful research compound. Its molecular formula is C12H9N3OS and its molecular weight is 243.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,1′-thiocarbonyldipyridin-2(1H)-one (0.970 g, 4.17 mmol) in dichloromethane at room temperature was added 6-(3-methoxyphenyl)pyrimidin-4-amine (0.7 g, 3.48 mmol). The reaction was stirred at room temperature for 18 hours. The LC/MS showed the desired product peak as a major peak. The deep orange solution was concentrated and the remaining residue was filtered. The filtrate was purified by silica gel chromatography (0-10% ethyl acetate-hexanes) to afford 4-isothiocyanato-6-(3-methoxyphenyl)pyrimidine (0.39 g, 4.31 mmol, 46% yield) as a yellow oil. LCMS R.T.=2.91; [M+H]+=244.03.